![molecular formula C23H21BrClN5O2 B2397889 9-(4-Bromophenyl)-3-[(2-chlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione CAS No. 920482-10-6](/img/no-structure.png)
9-(4-Bromophenyl)-3-[(2-chlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
9-(4-Bromophenyl)-3-[(2-chlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C23H21BrClN5O2 and its molecular weight is 514.81. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hydrogen-Bonded Chains in Isostructural Compounds
A study explored the structural characteristics of isostructural compounds, including a variant with a bromophenyl group. These molecules are linked into chains by hydrogen bonding, demonstrating the significance of halogen substituents in modulating molecular structures through non-covalent interactions (Portilla et al., 2005).
Diversity-Oriented Synthesis and Biological Evaluation
Another research effort focused on the synthesis of pyridines and dihydro-quinolinones tethered with aryl and heteroaryl groups. This study highlights the versatile chemistry of pyrimidine derivatives for generating diverse biological active compounds, including antitubercular agents (Kantevari et al., 2011).
Synthesis of New Derivatives
Research on the synthesis of new derivatives of benzopyrimidothiazin morpholine illustrates the structural diversity achievable with pyrimidine cores and the potential for developing novel chemical entities with interesting properties (Karimian et al., 2017).
Antimicrobial Activity of Synthesized Compounds
A study on heteroaromatization with 4-hydroxycoumarin part II, which synthesized new pyranopyrimidines, triazolopyrimidines, and pyrimidotriazine derivatives, examined their antimicrobial activity. This research underscores the therapeutic potential of pyrimidine derivatives (El-Agrody et al., 2001).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '9-(4-Bromophenyl)-3-[(2-chlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione' involves the condensation of 2-chlorobenzaldehyde with 1,7-dimethylxanthine to form 9-(2-chlorobenzyl)-1,7-dimethylxanthine. This intermediate is then reacted with 4-bromobenzyl bromide to form the final product.", "Starting Materials": [ "2-chlorobenzaldehyde", "1,7-dimethylxanthine", "4-bromobenzyl bromide" ], "Reaction": [ "Step 1: Condensation of 2-chlorobenzaldehyde with 1,7-dimethylxanthine in the presence of a base such as potassium carbonate to form 9-(2-chlorobenzyl)-1,7-dimethylxanthine.", "Step 2: Reaction of 9-(2-chlorobenzyl)-1,7-dimethylxanthine with 4-bromobenzyl bromide in the presence of a base such as potassium carbonate to form the final product, 9-(4-Bromophenyl)-3-[(2-chlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione." ] } | |
CAS RN |
920482-10-6 |
Molecular Formula |
C23H21BrClN5O2 |
Molecular Weight |
514.81 |
IUPAC Name |
9-(4-bromophenyl)-3-[(2-chlorophenyl)methyl]-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
InChI |
InChI=1S/C23H21BrClN5O2/c1-14-11-28(17-9-7-16(24)8-10-17)22-26-20-19(29(22)12-14)21(31)30(23(32)27(20)2)13-15-5-3-4-6-18(15)25/h3-10,14H,11-13H2,1-2H3 |
InChI Key |
VBCVTOYADHHECD-UHFFFAOYSA-N |
SMILES |
CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC=C4Cl)C5=CC=C(C=C5)Br |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.